Cas no 80368-57-6 (1,3-Benzenediol, 5-tetradecyl-)
80368-57-6 structure
Product Name:1,3-Benzenediol, 5-tetradecyl-
CAS No:80368-57-6
MF:C20H34O2
MW:306.482766628265
CID:705781
PubChem ID:21532618
Update Time:2025-04-19
1,3-Benzenediol, 5-tetradecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 5-tetradecyl-
- 5-tetradecylbenzene-1,3-diol
- 80368-57-6
- DTXSID60615674
- SCHEMBL11808644
-
- Inchi: 1S/C20H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-15-19(21)17-20(22)16-18/h15-17,21-22H,2-14H2,1H3
- InChI Key: CCCKVVJXRFGMFY-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C=1)CCCCCCCCCCCCCC)O
Computed Properties
- Exact Mass: 306.255880323g/mol
- Monoisotopic Mass: 306.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 40.5Ų
1,3-Benzenediol, 5-tetradecyl- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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